2-(benzylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H17N5OS2/c25-19(13-26-12-14-5-2-1-3-6-14)20-11-18-22-21-17-9-8-15(23-24(17)18)16-7-4-10-27-16/h1-10H,11-13H2,(H,20,25)
• InChI Key: XBHYAKIHGDJAEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C19H17N5OS2
• Molecular Weight: 395.5 g/mol

Description

The compound “2-(benzylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide” is a complex organic molecule that contains several functional groups, including a benzylthio group, a triazolopyridazine ring, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazolopyridazine ring, in particular, is a fused ring system that can contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the conditions and the reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the presence of polar functional groups, while its stability could be affected by the nature of its ring systems.

Scientific Research Applications

Synthesis and Chemical Properties

• Innovative Heterocycles Incorporation : A study by Fadda et al. (2017) discusses the synthesis of various heterocycles, including triazolo[4,3-b]pyridazine derivatives. These compounds show potential in the field of organic synthesis and chemical research (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

• Sulfonamide Derivatives Synthesis : Research by Fahim and Ismael (2019) explores the synthesis of sulfonamide derivatives, including those related to 2-(benzylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide, demonstrating its relevance in the development of new chemical entities (Fahim & Ismael, 2019).

Biological and Pharmacological Applications

• Antimicrobial Activity : Bhuiyan et al. (2006) investigated thienopyrimidine derivatives, demonstrating pronounced antimicrobial activity. This suggests potential pharmaceutical applications for derivatives of the compound (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).

• Antitumor and Antiproliferative Activities : Studies by Ilić et al. (2011) and Yurttaş, Tay, & Demirayak (2015) explore the antitumor and antiproliferative activities of triazolopyridine and benzothiazole derivatives, indicating the potential of related compounds in cancer research (Ilić, Ilaš, Liekens, Mátyus, & Kikelj, 2011); (Yurttaş, Tay, & Demirayak, 2015).

• Antioxidant Properties : Ahmad et al. (2012) synthesized benzothiazin-2(4H)-yl)acetamides, which showed significant radical scavenging activity, indicating the potential for antioxidant applications (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).

Mechanism of Action

Target of Action

Similar compounds bearing [1,2,4]triazolo[4,3-a]pyrazine moieties have been found to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

Based on the information about similar compounds, it can be inferred that it might interact with its target protein (possibly c-met kinase) and inhibit its function . This inhibition could lead to changes in cellular processes controlled by the target protein.

Biochemical Pathways

Inhibition of c-Met kinase can disrupt these pathways, potentially leading to anti-tumor effects .

Result of Action

If the compound acts as an inhibitor of c-met kinase, it could potentially exhibit anti-tumor activity .